1-(cyclopropylmethyl)-6-methyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile

• IUPAC Name: 1-(cyclopropylmethyl)-6-methylimidazo[1,2-b]pyrazole-7-carbonitrile
• InChI: InChI=1S/C11H12N4/c1-8-10(6-12)11-14(7-9-2-3-9)4-5-15(11)13-8/h4-5,9H,2-3,7H2,1H3
• InChI Key: VMIREBLFDQSFHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=CN(C2=C1C#N)CC3CC3
• Molecular Formula: C11H12N4
• Molecular Weight: 200.24 g/mol

Description

1-(cyclopropylmethyl)-6-methyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile (CMPI) is an organic compound that has been used for a variety of scientific research applications. It is a versatile compound that can be used to study a wide range of biochemical and physiological effects. CMPI is a relatively new compound, having been discovered in the early 2000s. Despite its recent discovery, CMPI has become a widely used compound in a variety of research applications.

Scientific Research Applications

1-(cyclopropylmethyl)-6-methyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile has been used in a variety of scientific research applications. It has been used in the study of enzyme inhibition, as well as in the study of the effects of various drugs on the human body. This compound has also been used in the study of the biochemical and physiological effects of various compounds. Additionally, this compound has been used in the study of the effects of various toxins on the human body.

Mechanism of Action

The mechanism of action of 1-(cyclopropylmethyl)-6-methyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile is not completely understood. However, it is believed that this compound binds to certain enzymes, inhibiting their activity. This compound also binds to certain receptors, resulting in the activation of certain biochemical pathways. Additionally, this compound is believed to interact with certain proteins, resulting in the modulation of certain physiological processes.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit certain enzymes, resulting in the inhibition of certain biochemical pathways. Additionally, this compound has been shown to activate certain receptors, resulting in the activation of certain biochemical pathways. This compound has also been shown to interact with certain proteins, resulting in the modulation of certain physiological processes.

Advantages and Limitations for Lab Experiments

The use of 1-(cyclopropylmethyl)-6-methyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile in laboratory experiments has a number of advantages. This compound is relatively easy to synthesize, and it can be used in a variety of experiments. Additionally, this compound is relatively inexpensive, making it cost-effective for laboratory experiments.
However, there are some limitations to using this compound in laboratory experiments. This compound is a relatively new compound, and its mechanism of action is not completely understood. Additionally, this compound has not been extensively studied, and its effects on the human body are not completely understood.

Future Directions

The use of 1-(cyclopropylmethyl)-6-methyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile in scientific research has a number of potential future directions. Further studies could be conducted to better understand the mechanism of action of this compound and to determine its effects on the human body. Additionally, this compound could be used in the study of the effects of various toxins on the human body. Furthermore, this compound could be used in the study of the effects of various drugs on the human body. Finally, this compound could be used in the study of enzyme inhibition and to develop new drugs.